![molecular formula C18H10N2OS2 B304531 2-(methylsulfanyl)-9-oxo-4-(2-thienyl)-9H-indeno[2,1-b]pyridine-3-carbonitrile](/img/structure/B304531.png)
2-(methylsulfanyl)-9-oxo-4-(2-thienyl)-9H-indeno[2,1-b]pyridine-3-carbonitrile
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Overview
Description
2-(methylsulfanyl)-9-oxo-4-(2-thienyl)-9H-indeno[2,1-b]pyridine-3-carbonitrile, also known as MTIC, is a synthetic organic compound that belongs to the family of indeno[2,1-b]pyridines. It has been widely studied for its potential applications in the field of medicinal chemistry due to its unique chemical structure and biological properties. In
Scientific Research Applications
2-(methylsulfanyl)-9-oxo-4-(2-thienyl)-9H-indeno[2,1-b]pyridine-3-carbonitrile has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including lung cancer, breast cancer, and colon cancer. Moreover, this compound has been shown to exhibit antibacterial activity against both gram-positive and gram-negative bacteria, making it a potential candidate for the development of new antibiotics. Additionally, this compound has been shown to exhibit antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of various diseases, including cardiovascular diseases and neurodegenerative diseases.
Mechanism of Action
The mechanism of action of 2-(methylsulfanyl)-9-oxo-4-(2-thienyl)-9H-indeno[2,1-b]pyridine-3-carbonitrile is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inhibiting the activity of DNA topoisomerase I, an enzyme that is involved in DNA replication and transcription. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Moreover, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit the activity of DNA topoisomerase I. Moreover, this compound has been shown to exhibit antibacterial activity against both gram-positive and gram-negative bacteria, and antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
2-(methylsulfanyl)-9-oxo-4-(2-thienyl)-9H-indeno[2,1-b]pyridine-3-carbonitrile has several advantages for lab experiments. It is readily available, easy to synthesize, and has been shown to exhibit potent biological activity. However, this compound also has some limitations for lab experiments. It is highly insoluble in water, which may limit its use in certain experiments. Moreover, this compound has been shown to exhibit some toxicity in vitro, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-(methylsulfanyl)-9-oxo-4-(2-thienyl)-9H-indeno[2,1-b]pyridine-3-carbonitrile. One possible direction is the development of new derivatives of this compound with improved solubility and reduced toxicity. Another possible direction is the study of the mechanism of action of this compound, which may lead to the development of new anticancer drugs. Moreover, the study of the antibacterial, antioxidant, and anti-inflammatory properties of this compound may lead to the development of new antibiotics and drugs for the treatment of various diseases.
Synthesis Methods
2-(methylsulfanyl)-9-oxo-4-(2-thienyl)-9H-indeno[2,1-b]pyridine-3-carbonitrile can be synthesized using a variety of methods, including the reaction of 2-amino-3-cyano-4-(2-thienyl)but-2-enoic acid with thionyl chloride, followed by reaction with methyl mercaptan and indanone. Another method involves the reaction of 2-amino-3-cyano-4-(2-thienyl)but-2-enoic acid with indanone in the presence of a catalyst, followed by reaction with methyl mercaptan and thionyl chloride. Both methods have been shown to yield high purity and high yield of this compound.
properties
Molecular Formula |
C18H10N2OS2 |
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Molecular Weight |
334.4 g/mol |
IUPAC Name |
2-methylsulfanyl-9-oxo-4-thiophen-2-ylindeno[2,1-b]pyridine-3-carbonitrile |
InChI |
InChI=1S/C18H10N2OS2/c1-22-18-12(9-19)14(13-7-4-8-23-13)15-10-5-2-3-6-11(10)17(21)16(15)20-18/h2-8H,1H3 |
InChI Key |
OEXJFADEPNJFSM-UHFFFAOYSA-N |
SMILES |
CSC1=NC2=C(C3=CC=CC=C3C2=O)C(=C1C#N)C4=CC=CS4 |
Canonical SMILES |
CSC1=NC2=C(C3=CC=CC=C3C2=O)C(=C1C#N)C4=CC=CS4 |
Origin of Product |
United States |
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